Cas no 79128-73-7 (3-(trifluoroacetamido)thiophene-2-carboxylic acid)
79128-73-7 structure
Product Name:3-(trifluoroacetamido)thiophene-2-carboxylic acid
CAS No:79128-73-7
MF:C7H4F3NO3S
MW:239.1717710495
MDL:MFCD11649088
CID:5606398
PubChem ID:12717065
Update Time:2023-11-27
3-(trifluoroacetamido)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-932175
- DTXSID701189690
- SCHEMBL3715444
- 79128-73-7
- 3-(trifluoroacetamido)thiophene-2-carboxylic acid
- 3-[(2,2,2-Trifluoroacetyl)amino]-2-thiophenecarboxylic acid
- 2-Thiophenecarboxylic acid, 3-[(2,2,2-trifluoroacetyl)amino]-
-
- MDL: MFCD11649088
- Inchi: 1S/C7H4F3NO3S/c8-7(9,10)6(14)11-3-1-2-15-4(3)5(12)13/h1-2H,(H,11,14)(H,12,13)
- InChI Key: JBMZFPURTNABNM-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC=CC=1NC(C(F)(F)F)=O
Computed Properties
- Exact Mass: 238.98639865g/mol
- Monoisotopic Mass: 238.98639865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 94.6Ų
Experimental Properties
- Density: 1.697±0.06 g/cm3(Predicted)
- Melting Point: 196-197 °C (decomp)
- Boiling Point: 371.5±42.0 °C(Predicted)
- pka: 3.22±0.10(Predicted)
3-(trifluoroacetamido)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-932175-1g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 1g |
$541.0 | 2023-09-01 | ||
| Enamine | EN300-932175-5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 5g |
$1572.0 | 2023-09-01 | ||
| Enamine | EN300-932175-10g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 10g |
$2331.0 | 2023-09-01 | ||
| Enamine | EN300-932175-0.05g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.05g |
$455.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.1g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.1g |
$476.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.25g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.25g |
$498.0 | 2025-02-21 | |
| Enamine | EN300-932175-0.5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 0.5g |
$520.0 | 2025-02-21 | |
| Enamine | EN300-932175-1.0g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 1.0g |
$541.0 | 2025-02-21 | |
| Enamine | EN300-932175-2.5g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 2.5g |
$1063.0 | 2025-02-21 | |
| Enamine | EN300-932175-5.0g |
3-(trifluoroacetamido)thiophene-2-carboxylic acid |
79128-73-7 | 95.0% | 5.0g |
$1572.0 | 2025-02-21 |
3-(trifluoroacetamido)thiophene-2-carboxylic acid Related Literature
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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